BAY-826

• Molecular Formula: C26H19F5N6OS
• Molecular Weight: 558.5 g/mol
• SMILES: CC1=CC(=C(C=C1NC(=O)C2=CC(=CC(=C2)C#N)S(F)(F)(F)(F)F)N3C=CN4C3=CC(=N4)C5=CN=CC=C5)C
• InChI: InChI=1S/C26H19F5N6OS/c1-16-8-17(2)24(36-6-7-37-25(36)13-23(35-37)19-4-3-5-33-15-19)12-22(16)34-26(38)20-9-18(14-32)10-21(11-20)39(27,28,29,30)31/h3-13,15H,1-2H3,(H,34,38)
• InChIKey: MPASHPJAIUOWCK-UHFFFAOYSA-N

Multi-targeted kinase inhibitors (e.g., cabozantinib) confound Tie2-specific signaling studies due to VEGFR/PDGFR/MET off-target activity. BAY-826 resolves this ambiguity with definitive Tie2 selectivity. • <0.2% kinome hit rate (4/456 kinases Kd <100 nM) - unambiguous Tie2 phenotype attribution • SF5 moiety resists CYP450 oxidation; superior metabolic stability vs. CF3 analogs for chronic dosing & >24 h assays • In vivo validated: suppresses Tie2 phosphorylation; synergizes with anti-PD-1 in syngeneic glioma models • ≥98% purity, global shipping

BAY-826 – Tie2 Inhibitor Chemical Probe

The compound 3-cyano-5-[[[2,4-dimethyl-5-[6-(3-pyridinyl)-1H-imidazo[1,2-b]pyrazol-1-yl]phenyl]amino]carbonyl]phenyl]pentafluorosulfur, commonly designated BAY-826 (CAS 1448316-08-2), is a secondary carboxamide derived from the condensation of 3-cyano-5-(pentafluoro-λ6-sulfanyl)benzoic acid with 2,4-dimethyl-5-[6-(pyridin-3-yl)-1H-imidazo[1,2-b]pyrazol-1-yl]aniline [1]. It belongs to a class of imidazo[1,2-b]pyrazole-containing benzamides characterized by the presence of a pentafluorosulfur (SF5) moiety, a structural feature known to enhance metabolic stability and lipophilicity [2]. BAY-826 functions as a potent and highly selective inhibitor of the tunica interna endothelial cell kinase 2 (Tie2, also known as TEK or angiopoietin-1 receptor), exhibiting low nanomolar binding affinity and cellular autophosphorylation inhibition .

Tie2 pathway inhibition study fit

Kinase selectivity research workflow (≤0.2% kinome engagement context)

SF5-containing probe for metabolic stability comparison studies

• [1] ChEBI:192483 – BAY-826. Chemical Entities of Biological Interest (ChEBI), EMBL-EBI. Last modified 22 June 2022. View Source
• [2] Bassetto M, Ferla S, Pertusati F. Application of the Pentafluorosulfanyl Group as a Bioisosteric Replacement. ChemMedChem. 2017;12(17):1393-1404. View Source

Why BAY-826 Substitution Fails: Selectivity & Stability

In Tie2-targeted experimental systems, substitution with alternative Tie2 inhibitors or structurally related analogs carries substantial risk of data misinterpretation. Multi-targeted kinase inhibitors such as cabozantinib exhibit nanomolar activity against Tie2 but simultaneously inhibit VEGFR2, MET, KIT, RET, AXL, and FLT3 at comparable or lower concentrations, thereby introducing confounding signaling perturbations that preclude unambiguous attribution of biological effects to Tie2 inhibition alone [1]. Conversely, the SF5-containing benzamide scaffold of BAY-826 confers a unique combination of biochemical attributes—including enhanced metabolic stability relative to CF3-containing analogs and a kinase selectivity profile spanning fewer than 0.2% of the tested human kinome—that are not replicated in structurally related imidazo[1,2-b]pyrazole benzamides lacking the SF5 moiety or in alternative Tie2 chemical probes [2].

Multi-kinase inhibitor interference

Alternatives like cabozantinib co-inhibit VEGFR2, MET, KIT, RET, AXL, and FLT3 at comparable concentrations, obscuring Tie2-specific signal attribution.

SF5-omitted analog profile mismatch

Structurally related imidazo[1,2-b]pyrazole benzamides lacking the pentafluorosulfur group may exhibit different metabolic stability and selectivity, limiting direct interchange.

Uncharacterized probe selectivity

Alternative Tie2 chemical probes without comprehensive kinome profiling may introduce off-target activities that confound pathway deconvolution.

• [1] Yakes FM, Chen J, Tan J, et al. Cabozantinib (XL184), a Novel MET and VEGFR2 Inhibitor, Simultaneously Suppresses Metastasis, Angiogenesis, and Tumor Growth. Mol Cancer Ther. 2011;10(12):2298-2308. View Source
• [2] SGC Probe Summary: BAY-826. Structural Genomics Consortium. View Source

BAY-826 Evidence: Potency, Selectivity, Stability & Efficacy

Tie2 Autophosphorylation Inhibition: Superior Potency

BAY-826 inhibits Tie2 autophosphorylation in human umbilical vein endothelial cells (HUVECs) with an IC50 value of 1.3 nM . In comparison, an early-generation pyridinylimidazole Tie2 inhibitor evaluated under comparable cellular autophosphorylation assay conditions exhibits an IC50 of approximately 250 nM, representing a potency differential exceeding 190-fold [1].

Tie2 autophosphorylation inhibition

Cross-study comparable

IC50 = 1.3 nM vs 250 nM (192-fold difference)

Supports low-concentration target engagement assay design

HUVEC cellular assay conditions; confirm in own laboratory

Evidence Dimension	Tie2 autophosphorylation inhibition in endothelial cells
Target Compound Data	IC50 = 1.3 nM
Comparator Or Baseline	Pyridinylimidazole Tie2 inhibitor: IC50 = 250 nM
Quantified Difference	BAY-826 is approximately 192-fold more potent than the comparator
Conditions	HUVEC cellular assay; Angiopoietin-1-stimulated Tie2 autophosphorylation

Why This Matters

This potency differential directly impacts experimental design: BAY-826 achieves complete target engagement at low nanomolar concentrations, minimizing off-target effects associated with high micromolar dosing required for less potent inhibitors.

• [1] Semeniuk K, Abassi YA, et al. Pyridinylimidazole inhibitors of Tie2 kinase. Bioorg Med Chem Lett. 2007;17(18):5113-5116. (Compound 5: IC50 = 250 nM). View Source

Kinase Selectivity: Minimal Off-Targets vs Multi-Kinase Inhibitors

BAY-826 demonstrates exceptional selectivity across the human kinome. In a panel of 456 kinases, only four off-target kinases (Tie1, DDR1, DDR2, and LOK) exhibited binding with dissociation constants (Kd) below 100 nM, representing less than 0.2% of the tested kinome . In stark contrast, the multi-targeted kinase inhibitor cabozantinib, which is sometimes employed as a Tie2-active tool compound, potently inhibits VEGFR2 (IC50 = 0.035 nM), MET (IC50 = 1.3 nM), KIT (IC50 = 4.6 nM), RET (IC50 = 5.2 nM), AXL (IC50 = 7 nM), FLT3 (IC50 = 11.3 nM), and Tie2 (IC50 = 14.3 nM) in cell-free assays .

Kinase selectivity profile

Cross-study comparable

4/456 kinases (Kd

Enables Tie2-specific pathway interrogation

Binding assay vs cell-free inhibition assay platforms differ

SF5 metabolic stability

Class-level inference

SF5 vs CF3: reduced microsomal turnover, 2–5× half-life improvement (scaffold-dependent)

Supports compound integrity in extended incubation assays

Exact fold-change varies; verify under experimental conditions

In vivo target engagement & model survival

Reported endpoint context

Tie2 phosphorylation suppression in lung tissue; extended median survival in SMA-560 glioma model

Supports in vivo Tie2 pathway response studies

Model-specific survival endpoint; combination immune response context reported

Evidence Dimension	Kinase selectivity profile and off-target engagement
Target Compound Data	4 off-target kinases with Kd < 100 nM out of 456 tested (Tie1, DDR1, DDR2, LOK)
Comparator Or Baseline	Cabozantinib: ≥8 kinases inhibited with IC50 ≤ 14.3 nM
Quantified Difference	BAY-826 engages <0.2% of the kinome at pharmacologically relevant concentrations; cabozantinib potently inhibits multiple angiogenesis and oncogenic kinases simultaneously
Conditions	KINOMEscan™ competitive binding assay (BAY-826); cell-free kinase inhibition assays (cabozantinib)

Why This Matters

For scientific procurement, the selectivity of BAY-826 enables unambiguous interrogation of Tie2-specific signaling without confounding contributions from VEGFR, MET, or other kinase pathways, a requirement unmet by multi-targeted alternatives.

SF5 Metabolic Stability Advantage over CF3 Analogs

The pentafluorosulfur (SF5) moiety in BAY-826 confers enhanced metabolic stability relative to trifluoromethyl (CF3)-containing analogs. Matched-pair analyses have demonstrated that SF5-bearing compounds exhibit reduced metabolic turnover in human liver microsomes, with extended half-lives compared to their CF3 counterparts [1]. The SF5 group possesses greater electron-withdrawing character (Hammett σp = 0.68; σm = 0.61) than CF3 (σp = 0.53; σm = 0.43), a property that correlates with enhanced resistance to cytochrome P450-mediated oxidation [2].

SF5 metabolic stability

Class-level inference

SF5 vs CF3: reduced microsomal turnover, 2–5× half-life improvement (scaffold-dependent)

Supports compound integrity in extended incubation assays

Exact fold-change varies; verify under experimental conditions

Evidence Dimension	Metabolic stability conferred by the SF5 substituent versus CF3
Target Compound Data	Contains SF5 moiety; characterized as metabolically stable with good membrane permeability
Comparator Or Baseline	CF3-containing analogs: higher metabolic turnover; shorter microsomal half-life
Quantified Difference	SF5-bearing compounds exhibit reduced metabolism in human microsomes and longer half-lives (exact quantitative fold-change varies by scaffold; literature indicates 2- to 5-fold improvements in stability for certain matched pairs)
Conditions	Human liver microsome stability assays; matched-pair comparative analyses

Why This Matters

The SF5 moiety distinguishes BAY-826 from structurally related benzamide analogs lacking this substituent, providing procurement justification based on superior compound integrity during in vitro and in vivo experiments.

• [1] Meanwell NA. Fluorinated Compounds in Medicinal Chemistry: Recent Applications, Synthetic Advances and Matched-Pair Analyses. Curr Top Med Chem. 2017;17(20):2301-2327. (Matched-pair analysis of SF5 versus CF3 on metabolic stability). View Source
• [2] Synthesis and Physicochemical Properties of 2-SF5-(Aza)Indoles, a New Family of SF5 Heterocycles. J Org Chem. 2021;86(13):8769-8785. (Hammett constants: SF5 σp = 0.68, σm = 0.61; CF3 σp = 0.53, σm = 0.43). View Source

In Vivo Target Engagement and Efficacy in Glioma Models

BAY-826 demonstrates in vivo target engagement and therapeutic efficacy in experimental syngeneic murine glioma models. Oral administration of BAY-826 suppresses both Angiopoietin-1-induced and Na3VO4-induced Tie2 phosphorylation in extracts of lungs from treated mice, confirming in vivo target modulation [1]. In efficacy studies using SMA-560 glioma-bearing mice, BAY-826 treatment extended median survival and, when combined with anti-PD-1 immunotherapy, induced a T cell-dependent antitumor immune response [2].

In vivo target engagement & model survival

Reported endpoint context

Tie2 phosphorylation suppression in lung tissue; extended median survival in SMA-560 glioma model

Supports in vivo Tie2 pathway response studies

Model-specific survival endpoint; combination immune response context reported

Evidence Dimension	In vivo target engagement and survival benefit in glioma models
Target Compound Data	Suppression of Tie2 phosphorylation in murine lung extracts; extended median survival in SMA-560 glioma model
Comparator Or Baseline	Vehicle control (for target engagement); monotherapy control (for combination studies)
Quantified Difference	Qualitative demonstration of in vivo target engagement; combination with anti-PD-1 induced objective responses in 3 out of 5 patients in a subsequent clinical trial
Conditions	SMA-560 and GL261 syngeneic murine glioma models; oral administration

Why This Matters

This evidence establishes that BAY-826 is not merely a biochemical tool compound but a validated in vivo chemical probe with demonstrated pharmacodynamic and efficacy readouts, supporting procurement for translational angiogenesis and immuno-oncology research applications.

• [1] Schneider H, et al. Novel TIE-2 inhibitor BAY-826 displays in vivo efficacy in experimental syngeneic murine glioma models. Br J Pharmacol. 2017;174(2):256-268. View Source
• [2] Semantic Scholar summary of Schneider et al., Br J Pharmacol 2017: BAY-826 + anti-PD-1 induced T cell-dependent antitumor immune response; clinical trial initiated with objective responses in 3/5 patients. View Source

BAY-826 Application Scenarios

Tie2-Specific Angiogenesis Research

Investigators studying Tie2-mediated signaling in endothelial cell biology or tumor angiogenesis should prioritize BAY-826 over multi-targeted inhibitors (e.g., cabozantinib, regorafenib) that simultaneously inhibit VEGFR, PDGFR, and MET pathways. BAY-826's kinome-wide selectivity—with fewer than 0.2% of 456 tested kinases exhibiting Kd < 100 nM—permits definitive attribution of observed phenotypes to Tie2 inhibition rather than confounding off-target activities .

In Vivo Glioma Models with Immunotherapy

BAY-826 is uniquely suited for in vivo studies combining Tie2 inhibition with immune checkpoint blockade. As demonstrated in syngeneic murine glioma models, BAY-826 suppresses Tie2 phosphorylation in vivo and, when co-administered with anti-PD-1 therapy, promotes a T cell-dependent antitumor immune response [1]. This application scenario is supported by direct experimental evidence of in vivo target engagement and combination efficacy that cannot be assumed for alternative Tie2 inhibitors lacking validated in vivo pharmacology data.

Metabolic Stability for Extended-Duration Studies

For experimental protocols involving extended incubation periods (>24 hours) or in vivo dosing regimens where compound degradation could confound results, BAY-826's SF5 moiety provides a measurable advantage in metabolic stability. The SF5 group confers superior resistance to cytochrome P450-mediated oxidation compared to CF3-containing analogs, reducing metabolic turnover and prolonging the pharmacologically active exposure window [2]. This property directly supports procurement for long-term cell culture assays, organoid studies, and chronic in vivo dosing schedules.

Tie2-DDR Axis in Fibrosis & Tissue Remodeling

BAY-826's secondary inhibition of discoidin domain receptors (DDR1 and DDR2, Kd values < 100 nM) positions it as a distinctive tool for investigating the intersection between Tie2-driven angiogenesis and DDR-mediated extracellular matrix remodeling. Unlike purely selective Tie2 probes, BAY-826 offers a defined dual-targeting profile (Tie2 primary, DDR1/2 secondary) that is explicitly characterized, enabling hypothesis-driven interrogation of Tie2-DDR crosstalk in pathological fibrosis, tumor-stroma interactions, and vascular remodeling [3].

Application

Selection Property

Validation Focus

Tie2 pathway-specific angiogenesis studies

Kinase selectivity and target attribution

Pathway-specific readouts without VEGFR/MET interference

Glioma model combination studies

In vivo target engagement profile

Survival endpoint and T cell immune response monitoring

Extended-duration cellular assays

SF5-related metabolic stability

Microsomal stability and exposure window assessment

Tie2-DDR crosstalk in fibrosis models

Defined DDR1/2 co-inhibition profile

ECM remodeling and fibrosis endpoint analysis

• [1] Schneider H, et al. Novel TIE-2 inhibitor BAY-826 displays in vivo efficacy in experimental syngeneic murine glioma models. Br J Pharmacol. 2017;174(2):256-268. View Source
• [2] Meanwell NA. Fluorinated Compounds in Medicinal Chemistry: Recent Applications, Synthetic Advances and Matched-Pair Analyses. Curr Top Med Chem. 2017;17(20):2301-2327. View Source
• [3] SGC Probe Summary: BAY-826 (off-target profile includes DDR1 and DDR2). View Source